Cas no 58730-73-7 (4-phenoxycyclohexanaMine)

4-phenoxycyclohexanaMine structure
4-phenoxycyclohexanaMine structure
Product Name:4-phenoxycyclohexanaMine
CAS No:58730-73-7
MF:C12H17NO
MW:191.269483327866
CID:3029005
Update Time:2022-09-22

4-phenoxycyclohexanaMine Chemical and Physical Properties

Names and Identifiers

    • 4-phenoxycyclohexanaMine
    • 4-Phenoxy-cyclohexylamin
    • Cyclohexanamine, 4-phenoxy-
    • Inchi: 1S/C12H17NO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-5,10,12H,6-9,13H2
    • InChI Key: WLFSMHCWFMCPKT-UHFFFAOYSA-N
    • SMILES: C1(N)CCC(OC2=CC=CC=C2)CC1

Computed Properties

  • Exact Mass: 191.131
  • Monoisotopic Mass: 191.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2

Experimental Properties

  • Boiling Point: 110 °C (0.2 mmHg)
  • LogP: 3.03560

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